molecular formula C16H34N2 B14649806 (E)-Bis(3,5-dimethylhexan-3-yl)diazene CAS No. 53867-47-3

(E)-Bis(3,5-dimethylhexan-3-yl)diazene

Cat. No.: B14649806
CAS No.: 53867-47-3
M. Wt: 254.45 g/mol
InChI Key: SLEWVDLSJKQTAJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(E)-Bis(3,5-dimethylhexan-3-yl)diazene is a symmetric azo compound characterized by a central diazene (N=N) group flanked by two identical 3,5-dimethylhexan-3-yl substituents in the E (trans) configuration. The branched alkyl chains confer steric bulk, influencing its conformational stability, solubility, and intermolecular interactions. Azo compounds like this are of interest due to their applications in polymer chemistry, photoresponsive materials, and catalysis. The E isomer is typically favored over the Z (cis) isomer in sterically hindered environments, as the trans arrangement minimizes steric clashes between substituents .

Properties

CAS No.

53867-47-3

Molecular Formula

C16H34N2

Molecular Weight

254.45 g/mol

IUPAC Name

bis(3,5-dimethylhexan-3-yl)diazene

InChI

InChI=1S/C16H34N2/c1-9-15(7,11-13(3)4)17-18-16(8,10-2)12-14(5)6/h13-14H,9-12H2,1-8H3

InChI Key

SLEWVDLSJKQTAJ-UHFFFAOYSA-N

Canonical SMILES

CCC(C)(CC(C)C)N=NC(C)(CC)CC(C)C

Origin of Product

United States

Comparison with Similar Compounds

To contextualize the properties of (E)-Bis(3,5-dimethylhexan-3-yl)diazene, we compare it with three structurally related azo compounds:

Structural and Electronic Comparisons

The table below summarizes key parameters derived from CSD entries and computational studies:

Compound N=N Bond Length (Å) Dihedral Angle (°) Thermal Motion (Ų) Substituent Bulk (van der Waals vol., ų)
(E)-Bis(3,5-dimethylhexan-3-yl)diazene ~1.24 (estimated) 180 ~0.05 (predicted) 150
(E)-Bis(tert-butyl)diazene 1.25 180 0.06 130
(E)-Bis(cyclohexyl)diazene 1.23 175–180 0.08 140
(Z)-Bis(2-methylpropyl)diazene 1.26 0–10 0.12 120

Key Observations :

  • N=N Bond Length : The N=N bond in (E)-Bis(3,5-dimethylhexan-3-yl)diazene is expected to align with the range observed in sterically hindered azo compounds (~1.24–1.26 Å). Increased substituent bulk correlates with slight elongation due to steric strain .
  • Dihedral Angle: The E configuration enforces a near-planar geometry (dihedral angle ~180°), minimizing steric repulsion. This contrasts sharply with Z isomers, which exhibit significant non-planarity .
  • Thermal Motion : Bulky substituents reduce thermal motion in crystal lattices. The compound’s low predicted thermal parameter (~0.05 Ų) suggests rigid packing, comparable to (E)-Bis(tert-butyl)diazene .
Substituent Effects on Stability and Reactivity
  • Solubility: Branched alkyl chains improve solubility in nonpolar solvents relative to aryl-substituted azo compounds (e.g., azobenzenes).
Crystallographic Trends

Analysis of CSD entries reveals that bulky E-configured azo compounds predominantly adopt monoclinic or orthorhombic crystal systems. Their unit cell parameters (e.g., a = 10–12 Å, b = 8–10 Å) reflect the spatial demands of substituents . Refinement using SHELXL typically achieves R-factors below 5% for such structures, underscoring the precision of modern crystallographic tools .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.